N-(2-methylphenyl)-2,2-diphenylacetamide

• Molecular Formula: C21H19NO
• Molecular Weight: 301.4 g/mol
• IUPAC Name: N-(2-methylphenyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C21H19NO/c1-16-10-8-9-15-19(16)22-21(23)20(17-11-4-2-5-12-17)18-13-6-3-7-14-18/h2-15,20H,1H3,(H,22,23)
• InChI Key: JFVIYUBXQOGCDS-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

N-(2-methylphenyl)-2,2-diphenylacetamide, also known as MPD, is a chemical compound that has gained attention in scientific research due to its unique properties. MPD is a member of the diphenylacetamide family and is a white crystalline solid at room temperature. This compound has been found to have various applications in scientific research, including its use as a reagent in organic synthesis and as a ligand in coordination chemistry.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-2,2-diphenylacetamide is not well understood. However, it has been suggested that N-(2-methylphenyl)-2,2-diphenylacetamide may act as a ligand for certain receptors in the body, leading to the activation of specific signaling pathways.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-2,2-diphenylacetamide has been found to have various biochemical and physiological effects. Studies have shown that N-(2-methylphenyl)-2,2-diphenylacetamide can induce apoptosis, or programmed cell death, in certain cancer cells. Additionally, N-(2-methylphenyl)-2,2-diphenylacetamide has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methylphenyl)-2,2-diphenylacetamide in lab experiments is its relatively simple synthesis method. Additionally, N-(2-methylphenyl)-2,2-diphenylacetamide is stable under various reaction conditions, making it a versatile reagent for organic synthesis. However, one limitation of using N-(2-methylphenyl)-2,2-diphenylacetamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are various future directions for the research of N-(2-methylphenyl)-2,2-diphenylacetamide. One potential direction is the development of new synthetic routes for N-(2-methylphenyl)-2,2-diphenylacetamide and its derivatives. Additionally, further studies are needed to elucidate the mechanism of action of N-(2-methylphenyl)-2,2-diphenylacetamide and its potential applications in the treatment of various diseases. Finally, the development of new methods for the characterization of N-(2-methylphenyl)-2,2-diphenylacetamide and its derivatives will be important for advancing the field of diphenylacetamide chemistry.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-2,2-diphenylacetamide can be achieved through a multistep reaction starting from benzophenone. The first step involves the reaction of benzophenone with methylmagnesium bromide to form 2-methylbenzophenone. This intermediate is then reacted with phenylmagnesium bromide to form the final product, N-(2-methylphenyl)-2,2-diphenylacetamide.

Scientific Research Applications

N-(2-methylphenyl)-2,2-diphenylacetamide has been found to have various applications in scientific research. One of the most notable applications of N-(2-methylphenyl)-2,2-diphenylacetamide is its use as a reagent in organic synthesis. N-(2-methylphenyl)-2,2-diphenylacetamide can be used as a starting material for the synthesis of various compounds, including pharmaceuticals and agrochemicals.